Cas no 91915-69-4 (7-Quinolinol, 2,4-bis(trifluoromethyl)-)

• Product Name: 7-Quinolinol, 2,4-bis(trifluoromethyl)-
• CAS No: 91915-69-4
• MF: C₁₁H₅F₆NO
• MW: 281.153923749924
• CID: 747955
• Update Time: 2023-11-18

7-Quinolinol, 2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinol, 2,4-bis(trifluoromethyl)-
• 2,4-bis(trifluoromethyl)-1H-quinolin-7-one
• 2,4-Bis(trifluoromethyl)quinolin-7(1H)-one
• CID 136241321

• Inchi： 1S/C11H5F6NO/c12-10(13,14)7-4-9(11(15,16)17)18-8-3-5(19)1-2-6(7)8/h1-4,19H
• InChI Key： KCNMMEYVKULLNY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=C(C=CC=12)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 328
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.542±0.06 g/cm3(Predicted)
• Melting Point: 212 °C
• Boiling Point: 282.2±35.0 °C(Predicted)
• pka: 7.89±0.40(Predicted)